Cas no 1706088-41-6 (4-(furan-3-carbonyl)-7-(thiophen-2-yl)-1,4-thiazepane)

• Product Name: 4-(furan-3-carbonyl)-7-(thiophen-2-yl)-1,4-thiazepane
• CAS No: 1706088-41-6
• MF: C₁₄H₁₅NO₂S₂
• MW: 293.404401063919
• CID: 5367353
• Update Time: 2025-06-08

4-(furan-3-carbonyl)-7-(thiophen-2-yl)-1,4-thiazepane Chemical and Physical Properties

Names and Identifiers

• furan-3-yl-(7-thiophen-2-yl-1,4-thiazepan-4-yl)methanone
• 4-(furan-3-carbonyl)-7-(thiophen-2-yl)-1,4-thiazepane

• Inchi： 1S/C14H15NO2S2/c16-14(11-4-7-17-10-11)15-5-3-13(19-9-6-15)12-2-1-8-18-12/h1-2,4,7-8,10,13H,3,5-6,9H2
• InChI Key： DUVUHVLVIUXPAN-UHFFFAOYSA-N
• SMILES： C(C1C=COC=1)(N1CCC(C2SC=CC=2)SCC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furan-3-carboxylic acid and derivatives

Additional information on 4-(furan-3-carbonyl)-7-(thiophen-2-yl)-1,4-thiazepane

4-(Furan-3-carbonyl)-7-(thiophen-2-yl)-1,4-thiazepane: A Comprehensive Overview

4-(Furan-3-carbonyl)-7-(thiophen-2-yl)-1,4-thiazepane (CAS No. 1706088-41-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thiazepanes, which are seven-membered heterocyclic compounds containing a sulfur and a nitrogen atom. The incorporation of furan and thiophene moieties in its structure imparts distinct chemical and biological properties, making it a subject of extensive research.

The furan and thiophene rings are known for their aromaticity and electron-donating capabilities, which can influence the compound's reactivity and binding affinity to various biological targets. The 1,4-thiazepane core, on the other hand, provides a flexible scaffold that can adopt different conformations, enhancing its ability to interact with diverse protein targets. This combination of structural elements makes 4-(Furan-3-carbonyl)-7-(thiophen-2-yl)-1,4-thiazepane a promising candidate for drug development.

Recent studies have explored the pharmacological properties of 4-(Furan-3-carbonyl)-7-(thiophen-2-yl)-1,4-thiazepane in various disease models. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 4-(Furan-3-carbonyl)-7-(thiophen-2-yl)-1,4-thiazepane could be a valuable therapeutic option for conditions characterized by chronic inflammation, such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's antitumor properties. Preclinical studies have demonstrated that 4-(Furan-3-carbonyl)-7-(thiophen-2-yl)-1,4-thiazepane can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. Specifically, it has been shown to inhibit the activation of the PI3K/AKT pathway, which is frequently dysregulated in various types of cancer. These results highlight the potential of 4-(Furan-3-carbonyl)-7-(thiophen-2-yl)-1,4-thiazepane as an anticancer agent.

In addition to its anti-inflammatory and antitumor activities, 4-(Furan-3-carbonyl)-7-(thiophen-2-yl)-1,4-thiazepane has also been investigated for its neuroprotective effects. Research has indicated that this compound can protect neurons from oxidative stress and neurotoxicity by scavenging free radicals and upregulating antioxidant enzymes. These properties make it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 4-(Furan-3-carbonyl)-7-(thiophen-2-yl)-1,4-thiazepane has also been studied to ensure its suitability for clinical use. In animal models, this compound has shown favorable oral bioavailability and a reasonable half-life, suggesting that it can be effectively delivered systemically. Furthermore, it has demonstrated low toxicity in preclinical safety assessments, indicating a favorable safety margin.

To further validate its therapeutic potential, clinical trials are currently underway to evaluate the efficacy and safety of 4-(Furan-3-carbonyl)-7-(thiophen-2-yl)-1,4-thiazepane in human subjects. Early-phase trials have shown promising results, with patients exhibiting significant improvements in disease symptoms without major adverse effects. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, 4-(Furan-3-carbonyl)-7-(thiophen-2-yl)-1,4-thiazepane (CAS No. 1706088-41-6) is a multifaceted compound with a wide range of potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for drug development in areas such as inflammation, cancer, and neurodegeneration. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its eventual use in clinical practice.